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Compound of Interest

Compound Name: 5-Bromovaleronitrile

Cat. No.: B1265816 Get Quote

Essential Safety and Handling Guide for 5-
Bromovaleronitrile
This guide provides critical safety, handling, and disposal information for researchers,

scientists, and drug development professionals working with 5-Bromovaleronitrile. Adherence

to these protocols is essential for ensuring personal safety and maintaining a secure laboratory

environment.

Hazard Identification and Personal Protective
Equipment (PPE)
5-Bromovaleronitrile is a hazardous chemical that requires stringent safety measures. It is

harmful if swallowed, inhaled, or in contact with skin, and it can cause serious eye and skin

irritation, as well as potential respiratory irritation and allergic skin reactions[1][2]. The

mandatory Personal Protective Equipment (PPE) for handling this substance is detailed below.
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Protection Type Specific Equipment Purpose & Guidelines

Eye/Face Protection

Chemical splash-resistant

safety glasses or goggles with

side protection. A face shield is

recommended when there is a

risk of splashing.

Must be tested and approved

under standards such as

OSHA 29 CFR 1910.133 or EU

EN166[3].

Hand Protection

Appropriate chemical-resistant

gloves (e.g., Nitrile or Butyl

rubber).

Inspect gloves before each

use. Select gloves based on

an evaluation of skin hazards,

duration of use, and chemical

resistance. Remove gloves

carefully to avoid skin

contamination[1][3].

Body Protection
Laboratory coat or appropriate

protective clothing.

Prevents skin exposure.

Contaminated clothing should

not be allowed out of the

workplace and must be

washed before reuse[1][3].

Respiratory Protection

A NIOSH/MSHA or European

Standard EN 149 approved

respirator. A type ABEK

(EN14387) respirator filter or a

dust mask type N95 (US) may

also be appropriate depending

on the specific conditions of

use.

Required if ventilation is

inadequate, if vapors or mists

are generated, or if exposure

limits are exceeded. Always

use in a well-ventilated area[3]

[4].

Safe Handling and Storage Protocols
Proper handling and storage are crucial to minimize exposure risks.

Engineering Controls:

Work in a well-ventilated area, such as a chemical fume hood, to maintain low airborne

concentrations[3].
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Ensure that an eyewash station and a safety shower are readily accessible in the immediate

vicinity of any potential exposure[3].

Handling Procedures:

Avoid all personal contact, including the inhalation of vapors or mists[5].

Do not eat, drink, or smoke in the handling area[1][5].

After handling, wash hands and any exposed skin thoroughly[1][5].

Remove contaminated clothing and wash it before reuse[1].

Storage Conditions:

Store in a cool, dry, and well-ventilated place[1][5].

Keep the container tightly closed when not in use[1][5].

Store away from incompatible materials, which include strong acids, strong bases, strong

oxidizing agents, and strong reducing agents[5].

Emergency and Disposal Plan
A clear plan for emergencies and proper disposal is mandatory.

First-Aid Measures:
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Exposure Route First-Aid Procedure

Eye Contact

Immediately rinse with plenty of water for at

least 15 minutes, occasionally lifting the upper

and lower eyelids. Seek immediate medical

attention[5].

Skin Contact

Immediately remove all contaminated clothing.

Wash the affected skin with plenty of soap and

water for at least 15 minutes. Consult a

physician[5].

Inhalation

Move the person to fresh air. If breathing is

difficult or has stopped, provide artificial

respiration. Seek medical attention if you feel

unwell[5].

Ingestion

Do NOT induce vomiting. If the person is

conscious, rinse their mouth with water. Never

give anything by mouth to an unconscious

person. Call a POISON CENTER or doctor

immediately[5].

Accidental Release Measures:

Evacuate personnel to a safe area[5].

Wear appropriate personal protective equipment as detailed in Section 1[5].

Ensure adequate ventilation[5].

Prevent the spill from entering drains or water courses[5].

Contain the spill and absorb it with an inert material (e.g., sand, earth, vermiculite).

Collect the absorbed material into a suitable, closed container for disposal as hazardous

waste[5].

Disposal Plan:
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All waste materials, including contaminated absorbents and empty containers, must be

treated as hazardous waste.

Dispose of surplus and non-recyclable materials through a licensed disposal company[5].

Do not mix with other waste streams[5].

All disposal activities must be in strict accordance with national, state, and local

environmental regulations[5].

Chemical Properties
Understanding the physical and chemical properties of 5-Bromovaleronitrile is fundamental to

its safe handling.

Property Value

Molecular Formula C5H8BrN[1]

Molecular Weight 162.03 g/mol [2]

Appearance Liquid[5]

Boiling Point 110-111 °C (12 mmHg)[5]

Density 1.388 g/cm³ at 25 °C[5]

Flash Point 110 °C (closed cup)[5]

Workflow for Handling 5-Bromovaleronitrile
The following diagram outlines the standard workflow for safely handling 5-Bromovaleronitrile
in a laboratory setting.
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Caption: Workflow for Safe Handling of 5-Bromovaleronitrile.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b1265816?utm_src=pdf-custom-synthesis
https://www.fishersci.ie/store/msds?partNumber=11366726&productDescription%3D5-BROMOVALERONITRILE%2C+98%2B%255G&countryCode=IE&language=en
https://pubchem.ncbi.nlm.nih.gov/compound/5-Bromopentanenitrile
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_5_Bromonicotinic_acid.pdf
https://www.sigmaaldrich.com/US/en/product/aldrich/b83207
https://www.chemicalbook.com/msds/5-bromovaleronitrile.htm
https://www.benchchem.com/product/b1265816#personal-protective-equipment-for-handling-5-bromovaleronitrile
https://www.benchchem.com/product/b1265816#personal-protective-equipment-for-handling-5-bromovaleronitrile
https://www.benchchem.com/product/b1265816#personal-protective-equipment-for-handling-5-bromovaleronitrile
https://www.benchchem.com/product/b1265816#personal-protective-equipment-for-handling-5-bromovaleronitrile
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1265816?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1265816?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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